Procyanidin B4

• CAS No.: 29106-51-2
• Product Name: Procyanidin B4
• Molecular Formula: C30H26O12
• Molecular Weight: 578.5 g/mol
• IUPAC Name: (2R,3R)-2-(3,4-dihydroxyphenyl)-8-[(2R,3S,4S)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-4-yl]-3,4-dihydro-2H-chromene-3,5,7-triol
• Standard InChI: InChI=1S/C30H26O12/c31-13-7-20(37)24-23(8-13)41-29(12-2-4-16(33)19(36)6-12)27(40)26(24)25-21(38)10-17(34)14-9-22(39)28(42-30(14)25)11-1-3-15(32)18(35)5-11/h1-8,10,22,26-29,31-40H,9H2/t22-,26+,27+,28-,29-/m1/s1
• Standard InChIKey: XFZJEEAOWLFHDH-VUGKQVTMSA-N
• Isomeric SMILES: C1[C@H]([C@H](OC2=C1C(=CC(=C2[C@H]3[C@@H]([C@H](OC4=CC(=CC(=C34)O)O)C5=CC(=C(C=C5)O)O)O)O)O)C6=CC(=C(C=C6)O)O)O
• Canonical SMILES: C1C(C(OC2=C1C(=CC(=C2C3C(C(OC4=CC(=CC(=C34)O)O)C5=CC(=C(C=C5)O)O)O)O)O)C6=CC(=C(C=C6)O)O)O
• Description: Procyanidin b4 belongs to the class of organic compounds known as biflavonoids and polyflavonoids. These are organic compounds containing at least two flavan/flavone units. These units are usually linked through CC or C-O-C bonds. Some examples include C2-O-C3, C2-O-C4, C3'-C3''', and C6-C8''. Thus, procyanidin B4 is considered to be a flavonoid lipid molecule. Procyanidin b4 is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, procyanidin B4 is primarily located in the membrane (predicted from logP). Procyanidin b4 participates in a number of enzymatic reactions. In particular, procyanidin B4 can be biosynthesized from (-)-epicatechin and (+)-catechin. Procyanidin b4 can also be converted into procyanidin B4 3'-O-gallate and procyanidin B4 3-O-gallate. Outside of the human body, procyanidin B4 can be found in a number of food items such as garden tomato (var. ), banana, yellow zucchini, and japanese persimmon. This makes procyanidin B4 a potential biomarker for the consumption of these food products.; Procyanidin B4 is a proanthocyanidin obtained by the condensation of (-)-epicatechin and (+)-catechin units. It has a role as an antioxidant, an EC 5.99.1.3 [DNA topoisomerase (ATP-hydrolysing)] inhibitor and an antineoplastic agent. It is a proanthocyanidin and a hydroxyflavan. It derives from a (-)-epicatechin and a (+)-catechin.
• Synonyms: Catechin-(4alpha->8)-epicatechin
• PubChem Compound: 147299
• Last Modified: Nov 11 2021